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molecular formula C5H4BrNO2 B2591824 5-Bromofuran-3-carboxamide CAS No. 189330-16-3

5-Bromofuran-3-carboxamide

Cat. No. B2591824
CAS RN: 189330-16-3
M. Wt: 189.996
InChI Key: FNECAFSHVILFAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07893058B2

Procedure details

A solution of 5-bromo-furan-3-carboxylic acid (0.364 g, 1.92 mmol), 3-hydroxybenzotriazole hydrate (0.28 g, 2.11 mmol), 1-ethyl-3-(3′-dimethylaminopropyl)carbodiimide (0.40 g, 2.11 mmol) in DMF (11 mL) is stirred at room temperature for 2 hours. The reaction mixture is then cooled to 0° C. and aq. NH3 (0.22 mL) is added. The mixture is stirred at room temperature for an additional 5 hours, then the solvent is removed in vacuo and the residue dissolved in EtOAc, washed with 1N NaOH, and 1N HCl. The organic layers are combined, dried over MgSO4 and concentrated to afford the title compound (0.288 g, 79%). HPLC (254 nm): Rt 2.17 min (85.3%).
Name
5-bromo-furan-3-carboxylic acid
Quantity
0.364 g
Type
reactant
Reaction Step One
Name
3-hydroxybenzotriazole hydrate
Quantity
0.28 g
Type
reactant
Reaction Step One
Name
1-ethyl-3-(3′-dimethylaminopropyl)carbodiimide
Quantity
0.4 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
11 mL
Type
solvent
Reaction Step One
Name
NH3
Quantity
0.22 mL
Type
reactant
Reaction Step Two
Name
title compound
Yield
79%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[O:6][CH:5]=[C:4]([C:7]([OH:9])=O)[CH:3]=1.O.O[N:12]1C2C=CC=CC=2N=N1.C(N=C=NCCCN(C)C)C.N>CN(C=O)C>[Br:1][C:2]1[O:6][CH:5]=[C:4]([C:7]([NH2:12])=[O:9])[CH:3]=1 |f:1.2|

Inputs

Step One
Name
5-bromo-furan-3-carboxylic acid
Quantity
0.364 g
Type
reactant
Smiles
BrC1=CC(=CO1)C(=O)O
Name
3-hydroxybenzotriazole hydrate
Quantity
0.28 g
Type
reactant
Smiles
O.ON1N=NC2=C1C=CC=C2
Name
1-ethyl-3-(3′-dimethylaminopropyl)carbodiimide
Quantity
0.4 g
Type
reactant
Smiles
C(C)N=C=NCCCN(C)C
Name
DMF
Quantity
11 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
NH3
Quantity
0.22 mL
Type
reactant
Smiles
N

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The mixture is stirred at room temperature for an additional 5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the solvent is removed in vacuo
DISSOLUTION
Type
DISSOLUTION
Details
the residue dissolved in EtOAc
WASH
Type
WASH
Details
washed with 1N NaOH, and 1N HCl
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 5 h
Name
title compound
Type
product
Smiles
BrC1=CC(=CO1)C(=O)N
Measurements
Type Value Analysis
AMOUNT: MASS 0.288 g
YIELD: PERCENTYIELD 79%
YIELD: CALCULATEDPERCENTYIELD 78.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.